1-[3-(1-Benzyl-1,2,4-triazol-3-yl)morpholin-4-yl]prop-2-en-1-one

• IUPAC Name: 1-[3-(1-benzyl-1,2,4-triazol-3-yl)morpholin-4-yl]prop-2-en-1-one
• InChI: InChI=1S/C16H18N4O2/c1-2-15(21)20-8-9-22-11-14(20)16-17-12-19(18-16)10-13-6-4-3-5-7-13/h2-7,12,14H,1,8-11H2
• InChI Key: LRSBRCXATGJQMN-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)N1CCOCC1C2=NN(C=N2)CC3=CC=CC=C3
• Molecular Formula: C16H18N4O2
• Molecular Weight: 298.34 g/mol

Description

The compound “1-[3-(1-Benzyl-1,2,4-triazol-3-yl)morpholin-4-yl]prop-2-en-1-one” is a derivative of triazole. Triazoles are heterocyclic compounds that contain two carbon and three nitrogen atoms in a five-membered aromatic azole chain. They are capable of binding in the biological system with a variety of enzymes and receptors, thus showing versatile biological activities.

Synthesis Analysis

The synthesis of triazole derivatives, including “this compound”, involves various chemical reactions. The structures of these derivatives are confirmed by spectroscopic techniques like IR, 1 H-NMR, Mass spectroscopy, and Elemental analysis.

Molecular Structure Analysis

The molecular structure of “this compound” is characterized by the presence of a triazole ring, which is a nitrogenous heterocyclic moiety with the molecular formula C2H3N3. The triazole nucleus is present as a central structural component in a number of drug classes.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of “this compound” are complex and involve multiple steps. The reactions are carried out under controlled conditions to ensure the formation of the desired product.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” are determined by its molecular structure. The compound has a molecular formula of C19H14ClFN4S and an exact mass of 384.0612.